Cas no 826995-60-2 (4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid)

4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid structure
826995-60-2 structure
Product Name:4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid
CAS No:826995-60-2
MF:C9H4BrFO2S
MW:275.094264030457
MDL:MFCD13180839
CID:686955
PubChem ID:71417895
Update Time:2024-10-27

4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-fluoro-
    • 4-Bromo-6-fluoro-1-benzothiophene-2-carboxylic acid
    • 4-BROMO-6-FLUOROBENZO[B]THIOPHENE-2-CARBOXYLIC ACID
    • 4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid (ACI)
    • SCHEMBL20563326
    • 4-bromo-6-fluorobenzo[b]thiophene-2-carboxylicacid
    • AKOS030587195
    • CS-13761
    • DTXSID30837225
    • DB-253133
    • BIB99560
    • CS-M1000
    • 826995-60-2
    • 4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid
    • MDL: MFCD13180839
    • Inchi: 1S/C9H4BrFO2S/c10-6-1-4(11)2-7-5(6)3-8(14-7)9(12)13/h1-3H,(H,12,13)
    • InChI Key: PXGFZIQMCBVBMJ-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2C(=CC(=CC=2Br)F)S1)O

Computed Properties

  • Exact Mass: 273.90994g/mol
  • Monoisotopic Mass: 273.90994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 427.1±40.0 °C at 760 mmHg
  • Flash Point: 212.1±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Security Information

4-Bromo-6-fluorobenzobthiophene-2-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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4-Bromo-6-fluorobenzo[b]thiophene-2-carboxylic acid
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